5-Chloropyrazine-2-carbaldehyde
Overview
Description
5-Chloropyrazine-2-carbaldehyde is a chemical compound with the molecular formula C5H3ClN2O . It is also known by other names such as 5-chloropyrazine-2-carboxaldehyde and has a molecular weight of 142.54 g/mol .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyrazine ring with a chlorine atom and a carbaldehyde group attached. The InChI string representation of the molecule isInChI=1S/C5H3ClN2O/c6-5-2-7-4 (3-9)1-8-5/h1-3H
. Physical And Chemical Properties Analysis
This compound has a density of 1.4±0.1 g/cm3, a boiling point of 221.2±35.0 °C at 760 mmHg, and a flash point of 87.6±25.9 °C . It has a topological polar surface area of 42.8 Ų and a complexity of 109 .Scientific Research Applications
Synthesis of Heterocyclic Compounds
- 5-Chloropyrazine-2-carbaldehyde is used in the synthesis of heterocyclic chalcones and dipyrazolopyridines. These compounds have potential applications in the development of new pharmaceuticals and materials (Quiroga et al., 2010).
- It serves as a precursor in the synthesis of reduced 3,4'-bipyrazoles and other complex heterocyclic systems. Such compounds can be further modified to explore their potential biological activities (Cuartas et al., 2017).
Molecular Structures and Supramolecular Assembly
- Research has been conducted on the crystal structures of various compounds derived from this compound, providing insights into their molecular configurations and potential interactions (Trilleras et al., 2014).
Role in Organic Synthesis
- It is an important intermediate in organic synthesis, used for constructing a variety of synthetically useful and novel heterocyclic systems. This versatility makes it a valuable compound in chemical research (Gouda et al., 2016).
Microwave-Assisted Synthesis
- The compound is utilized in microwave-assisted synthesis methods, which are known for their efficiency and reduced reaction times. This approach is applied in the synthesis of pyrazolo[3,4-d]pyrimidines and other derivatives (Quiroga et al., 2008).
Ultrasonics Promoted Synthesis
- Ultrasonic conditions have been employed in the synthesis of dihydropyrazole derivatives using this compound. Such methods offer advantages like simpler work-up procedures and high yields (Trilleras et al., 2013).
Safety and Hazards
Safety measures for handling 5-Chloropyrazine-2-carbaldehyde include avoiding dust formation, breathing mist, gas or vapors, and contact with skin and eyes . It is advised to use personal protective equipment, ensure adequate ventilation, and handle in accordance with good industrial hygiene and safety practice .
Mechanism of Action
Mode of Action
It is known that the compound can participate in various chemical reactions, such as free radical bromination, nucleophilic substitution, and oxidation . .
Biochemical Pathways
The compound is likely to interact with various biochemical pathways due to its potential to participate in a variety of chemical reactions
properties
IUPAC Name |
5-chloropyrazine-2-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3ClN2O/c6-5-2-7-4(3-9)1-8-5/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIKDIRUDGAKSGG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=CC(=N1)Cl)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20617058 | |
Record name | 5-Chloropyrazine-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20617058 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
142.54 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
88625-24-5 | |
Record name | 5-Chloropyrazine-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20617058 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-chloropyrazine-2-carbaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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